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Compound of Interest

Compound Name: AL-8417

Cat. No.: B1666762 Get Quote

For Immediate Release

[City, State] – AL-8417, a potent enzyme inhibitor with promising therapeutic applications, is

emerging as a significant compound of interest for researchers and drug development

professionals. This technical guide provides a comprehensive overview of AL-8417, its related

analogs, and its biological activities, with a focus on its potential in ophthalmic and anti-

inflammatory research.

AL-8417, also known by its aliases J1.090.276B and (2R)-AL-5898, has been identified as an

enzyme inhibitor with a multifaceted pharmacological profile, exhibiting antioxidant, anti-

inflammatory, and cytostatic properties.[1][2][3][4][5] Its unique ability to suppress vitrectomy-

induced posterior lens fiber changes has positioned it as a valuable tool in ophthalmological

research.[1][3][4]

Core Compound Properties
AL-8417 is a small molecule with the chemical formula C₂₉H₃₄O₅ and a molecular weight of

462.58 g/mol .[1][3] Its unique chemical structure is detailed in the table below.
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Property Value

CAS Number 180472-20-2[1]

Molecular Formula C₂₉H₃₄O₅[3]

Molecular Weight 462.58 g/mol [1]

SMILES

CC1=C2C(O--INVALID-LINK--

C3=CC4=C(C=C3)C=C(OC)C=C4)=O">C@(C)

CC2)=C(C)C(C)=C1O[3]

Mechanism of Action: Targeting Cyclooxygenase
Current evidence strongly suggests that AL-8417 functions as a Cyclooxygenase (COX)

inhibitor.[6][7][8][9] COX enzymes are pivotal in the inflammatory cascade, responsible for the

conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation,

pain, and fever. By inhibiting COX, AL-8417 can effectively modulate these pathways,

providing a basis for its observed anti-inflammatory effects.

The following diagram illustrates the simplified signaling pathway of COX inhibition.
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Caption: Simplified signaling pathway of Cyclooxygenase (COX) inhibition by AL-8417.

Therapeutic Potential in Ophthalmology
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A significant area of investigation for AL-8417 is its potential to mitigate complications arising

from vitrectomy, a surgical procedure involving the removal of the vitreous humor from the eye.

A known complication of this procedure is the development of posterior lens fiber changes,

which can lead to cataracts. The ability of AL-8417 to suppress these changes highlights its

potential as a therapeutic agent to improve outcomes for patients undergoing this common

ophthalmic surgery.[1][3][4]

The experimental workflow to investigate the efficacy of AL-8417 in this context would typically

involve the following steps:
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Caption: Experimental workflow for evaluating AL-8417 in a vitrectomy model.

Quantitative Data and Experimental Protocols
While the qualitative properties of AL-8417 are established, publicly available quantitative data,

such as IC50 values for COX inhibition or specific cellular effects, are currently limited. Further

research is required to fully characterize the potency and efficacy of this compound.

Detailed experimental protocols for the synthesis and biological evaluation of AL-8417 are not

yet widely published. Researchers interested in working with this compound are encouraged to

consult chemical suppliers and the patent literature for more detailed information.

Conclusion
AL-8417 is a promising enzyme inhibitor with a unique profile that makes it a valuable subject

for further investigation. Its demonstrated anti-inflammatory, antioxidant, and cytostatic

activities, coupled with its specific potential in ophthalmology, warrant continued research to

fully elucidate its therapeutic potential. As more data becomes available, AL-8417 and its

analogs may represent a new frontier in the development of treatments for a range of

inflammatory and ophthalmic conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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